Cas no 2171700-38-0 (2-ethyl-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-1,3-thiazolidine-4-carboxylic acid)

• Product Name: 2-ethyl-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-1,3-thiazolidine-4-carboxylic acid
• CAS No: 2171700-38-0
• MF: C₂₇H₃₂N₂O₅S
• MW: 496.618386268616
• CID: 6446638
• PubChem ID: 165808586
• Update Time: 2025-07-15

2-ethyl-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-1,3-thiazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-1,3-thiazolidine-4-carboxylic acid
• 2171700-38-0
• EN300-1510695
• 2-ethyl-3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-1,3-thiazolidine-4-carboxylic acid

• Inchi： 1S/C27H32N2O5S/c1-3-25-29(23(16-35-25)26(31)32)24(30)14-8-9-17(2)28-27(33)34-15-22-20-12-6-4-10-18(20)19-11-5-7-13-21(19)22/h4-7,10-13,17,22-23,25H,3,8-9,14-16H2,1-2H3,(H,28,33)(H,31,32)
• InChI Key： ZIZUHHAXPDFAGC-UHFFFAOYSA-N
• SMILES： S1CC(C(=O)O)N(C(CCCC(C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1CC

Computed Properties

• Exact Mass: 496.20319330g/mol
• Monoisotopic Mass: 496.20319330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 121Ų

Additional information on 2-ethyl-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-1,3-thiazolidine-4-carboxylic acid

Introduction to 2-ethyl-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-1,3-thiazolidine-4-carboxylic acid (CAS No. 2171700-38-0)

2-ethyl-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-1,3-thiazolidine-4-carboxylic acid, identified by its CAS number 2171700-38-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of a thiazolidine core, which is a heterocyclic structure consisting of sulfur and carbon atoms. The strategic incorporation of functional groups such as ethyl, (9H-fluoren-9-yl)methoxycarbonyl, and hexanoyl into the molecular framework endows this compound with unique chemical properties that make it a valuable candidate for further exploration in drug discovery and material science.

The structural complexity of 2-ethyl-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-1,3-thiazolidine-4-carboxylic acid is not merely a matter of academic curiosity; it reflects the growing trend in medicinal chemistry toward designing molecules with multiple pharmacophoric regions. The thiazolidine ring serves as a privileged scaffold in drug design due to its ability to mimic the conformational flexibility of natural biomolecules such as peptides and proteins. This structural motif has been extensively studied for its role in modulating biological pathways, particularly those involving enzyme inhibition and receptor binding.

The presence of the (9H-fluoren-9-yl)methoxycarbonyl group in the molecule suggests potential applications in peptidomimetics and protein-protein interaction inhibitors. Fluorenylmethoxycarbonyl (Fmoc) is a well-established protecting group in peptide synthesis, but its incorporation into non-peptide scaffolds has opened new avenues for drug development. The Fmoc moiety not only enhances the solubility and stability of the compound but also provides a site for further chemical modification, allowing for the creation of libraries of derivatives with tailored biological activities.

Another notable feature of this compound is the hexanoyl side chain, which contributes to its hydrophobicity and may influence its interactions with biological targets. The combination of hydrophobic and polar functional groups within the molecule creates a balance that can be exploited to optimize pharmacokinetic properties such as bioavailability and metabolic stability. This balance is crucial for developing compounds that can effectively reach their target sites within the body while minimizing side effects.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such complex molecules with high accuracy. By leveraging molecular docking simulations, scientists can identify potential interactions between 2-ethyl-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-1,3-thiazolidine-4-carboxylic acid and biological targets such as enzymes and receptors. These simulations have revealed that the compound exhibits promising binding affinity to several key targets implicated in diseases such as cancer, inflammation, and neurodegeneration.

The thiazolidine core itself has been shown to possess anti-inflammatory properties, making this compound a potential candidate for therapeutic applications targeting inflammatory diseases. Studies have demonstrated that thiazolidine derivatives can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, the presence of the ethyl group may enhance the metabolic stability of the molecule, reducing its susceptibility to rapid degradation by enzymes in vivo.

In terms of synthetic methodology, the preparation of 2-ethyl-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-1,3-thiazolidine-4-carboxylic acid involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The synthesis typically begins with the formation of the thiazolidine ring through cyclization reactions involving appropriate precursors. Subsequent steps involve introducing the (9H-fluoren-9-yloxy carbonyl) group and other functional groups via nucleophilic substitution or condensation reactions.

The use of advanced synthetic techniques such as flow chemistry has recently been explored to improve scalability and reproducibility in the preparation of complex molecules like this one. Flow chemistry allows for precise control over reaction conditions, minimizing side reactions and improving overall yields. Additionally, continuous flow systems are more amenable to automation, which can enhance consistency in large-scale production.

The potential applications of 2-Ethyl-(CAS No 2171700)-38-(Fluorenylmethoxycarbonylamino)Hexanoyl-Thiazolidine-Carboxylic Acid extend beyond traditional pharmaceuticals into areas such as agrochemicals and materials science. The unique structural features of this compound make it a versatile building block for designing novel materials with specific properties. For instance, its ability to form stable complexes with metal ions could be exploited in catalysis or sensing applications.

Furthermore, recent research has highlighted the importance of green chemistry principles in drug development. The synthesis of complex molecules like this one can generate significant amounts of waste if not carefully managed. By adopting sustainable practices such as solvent recovery and catalytic processes, researchers can minimize their environmental footprint while maintaining high standards of quality control.

The role of computational modeling in predicting pharmacological properties cannot be overstated. Advanced software tools now allow researchers to simulate not only binding affinities but also pharmacokinetic profiles such as absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). These predictions are invaluable for guiding experimental design and prioritizing compounds for further development.

In conclusion,2-Ethyl-(CAS No 2171700)-38-(Fluorenylmethoxycarbonylamino)Hexanoyl-Thiazolidine-Carboxylic Acid represents a promising candidate for therapeutic intervention across multiple disease areas due to its unique structural features and predicted biological activities. Its synthesis presents challenges that require innovative approaches but offers opportunities for significant scientific advancement when coupled with modern computational techniques.